Cas no 932452-59-0 (2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide)

• Product Name: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide
• CAS No: 932452-59-0
• MF: C₂₄H₂₀ClN₃O₂
• MW: 417.887504577637
• CID: 5441411
• PubChem ID: 8721662
• Update Time: 2025-05-25

2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 932452-59-0
• 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide
• AKOS002029721
• 2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide
• 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide
• F3167-1341
• 6-Chloro-N-(3,4-dimethylphenyl)-2-oxo-4-phenyl-1(2H)-quinazolineacetamide

• Inchi： 1S/C24H20ClN3O2/c1-15-8-10-19(12-16(15)2)26-22(29)14-28-21-11-9-18(25)13-20(21)23(27-24(28)30)17-6-4-3-5-7-17/h3-13H,14H2,1-2H3,(H,26,29)
• InChI Key： RSSRGYIWUHDNRQ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C(C)=C2)=O)C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2)=NC1=O

Computed Properties

• Exact Mass: 417.1244046g/mol
• Monoisotopic Mass: 417.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.31±0.70(Predicted)

Additional information on 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide

Introduction to Compound with CAS No. 932452-59-0 and Product Name: 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide

The compound with the CAS number 932452-59-0 and the product name 2-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The detailed structure of this molecule, featuring a 6-chloro-2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl moiety linked to an N-(3,4-dimethylphenyl)acetamide group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry. The dihydroquinazoline scaffold is particularly noteworthy due to its presence in several bioactive molecules, including antiviral and anticancer agents. The introduction of a chloro substituent at the 6-position and a phenyl ring at the 4-position enhances the electronic properties of the ring system, potentially influencing its binding affinity and selectivity. The amide group at the nitrogen position further extends the structural diversity, allowing for tunable pharmacokinetic properties.

The 3,4-dimethylphenyl moiety in the product name is another key feature that warrants detailed discussion. This aromatic ring system is known for its ability to modulate electronic distributions and steric interactions within a molecule. In the context of this compound, the dimethyl substitution pattern may contribute to improved solubility and metabolic stability, which are critical factors in drug development. Furthermore, such substituents are often employed to enhance binding interactions with biological targets by introducing specific hydrogen bonding or hydrophobic interactions.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. The use of molecular modeling techniques has been instrumental in understanding how modifications such as those present in this compound can influence its biological activity. For instance, studies have shown that the presence of electron-withdrawing groups like the chloro substituent can enhance binding affinity by stabilizing negative charge distributions on the receptor surface. Similarly, the phenyl ring can engage in π-stacking interactions with aromatic residues in protein targets, further contributing to specificity.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations. The introduction of the acetamide moiety is typically achieved through amide bond formation techniques such as acylation or coupling reactions. Given the complexity of the molecule, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

Evaluation of potential biological activity requires rigorous testing across various assays to assess efficacy and selectivity. Initial studies have hinted at promising activities in certain therapeutic areas due to the structural features outlined above. For example, analogs containing similar dihydroquinazoline scaffolds have demonstrated inhibitory effects on enzymes involved in cancer pathways. While preliminary data remains limited for this specific compound (CAS No. 932452-59-0), its structural design suggests potential applications in modulating signaling pathways relevant to inflammatory diseases or neurodegenerative disorders.

The pharmacokinetic profile of a compound is equally important as its biological activity. Factors such as solubility, metabolic stability, and distribution must be carefully considered during drug development. The presence of lipophilic groups like the 3,4-dimethylphenyl moiety can influence membrane permeability and oral bioavailability. Conversely, polar functionalities such as the amide group may enhance water solubility but could also impact metabolic clearance rates. Balancing these properties is essential for optimizing therapeutic efficacy while minimizing adverse effects.

Future directions for research on this compound may include exploring derivatives with modified substitution patterns or exploring alternative synthetic routes for improved scalability. Additionally, preclinical studies would be necessary to validate initial findings and assess safety profiles before considering human trials. Collaborations between synthetic chemists and biologists are crucial for accelerating these efforts by combining expertise in molecular design with functional testing.

The broader significance of this compound lies in its contribution to expanding chemical libraries available for drug discovery programs worldwide. As computational methods continue to evolve alongside experimental techniques like high-throughput screening (HTS), compounds like this one offer valuable starting points for identifying novel therapeutic agents against unmet medical needs. By leveraging structural insights from related bioactive molecules combined with modern synthetic methodologies,CAS No 932452-59-0 represents an example where interdisciplinary approaches can lead to innovative pharmaceutical solutions.